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CAS No.: 527-31-1

Cat. No.: S749526

Get Quote

Synthesis and Basic Properties

The table below summarizes the available information on the synthesis and key characteristics of these two

compounds.

Feature Cyclohexanehexone (C₆O₆) Cyclopentanepentone (C₅O₅)

Common
Names

Hexaketocyclohexane, Triquinoyl [1] Leuconic Acid [2]

Synthesis
Precursor

Tetrahydroxy-p-benzoquinone or Rhodizonic
acid [2]

Croconic acid [2]

Key
Synthesis
Step

Oxidation of rhodizonic acid [2] Oxidation of croconic acid [2]

Stability Highly unstable; only observed in mass

spectrometry [1]. Commercial "hydrate" is
actually a hexa-diol derivative [1].

Information missing from search

results.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s749526?utm_src=pdf-body
https://www.smolecule.com/products/s749526?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Cyclohexanehexone
https://pmc.ncbi.nlm.nih.gov/articles/PMC6640573/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6640573/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6640573/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6640573/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6640573/
https://en.wikipedia.org/wiki/Cyclohexanehexone
https://en.wikipedia.org/wiki/Cyclohexanehexone
https://www.smolecule.com/products/s749526?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Feature Cyclohexanehexone (C₆O₆) Cyclopentanepentone (C₅O₅)

Research
Application

Organic electrode material in lithium batteries
(in polycondensed forms) [3].

Needed for studies on antioxidant
and oxygen-carrier properties [2].

Experimental Synthesis Protocols

Here are the detailed methodologies for synthesizing these compounds as described in the literature.

Synthesis of Cyclohexanehexone (Triquinoyl): The procedure starts with the oxidation of

hexahydroxybenzene to tetrahydroxy-p-benzoquinone. This is further oxidized to rhodizonic acid.

Finally, oxidation of rhodizonic acid yields triquinoyl (cyclohexanehexone) [2]. The specific

oxidating agents and reaction conditions for the final step are not detailed in the available excerpt.

Synthesis of Cyclopentanepentone (Leuconic Acid): The process involves the oxidation of croconic

acid to yield leuconic acid (cyclopentanepentone) [2]. Similar to the compound above, the exact

experimental conditions for this final step are not provided in the search results.

Visualizing the Synthesis Pathway

The following diagram outlines the documented synthetic pathway for these oxocarbons, based on

information from the National Institute of Standards and Technology (NIST) [2]. Please note that the specific

reagents for the final oxidation steps are not specified in the available data.
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Synthetic Pathway to Cyclic Polyketones
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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